Cas no 608534-38-9 (2-Propen-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, acetate)

• Product Name: 2-Propen-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, acetate
• CAS No: 608534-38-9
• MF: C₁₁H₁₉BO₄
• MW: 226.077163934708
• CID: 4063599
• PubChem ID: 71832476
• Update Time: 2025-04-22

2-Propen-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, acetate
• 2-Propen-1-ol, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-acetate
• ZXBRLGZFCXGTBA-UHFFFAOYSA-N
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)allyl acetate
• DTXSID301144444
• 608534-38-9
• (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl acetate
• (E)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)allyl acetate

• Inchi： 1S/C11H19BO4/c1-9(13)14-8-6-7-12-15-10(2,3)11(4,5)16-12/h6-7H,8H2,1-5H3
• InChI Key： ZXBRLGZFCXGTBA-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)C=CB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 226.1376392Da
• Monoisotopic Mass: 226.1376392Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų